Cas no 2737205-60-4 (2-(3-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carbonyl chloride)

• Product Name: 2-(3-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carbonyl chloride
• CAS No: 2737205-60-4
• MF: C₁₅H₁₆BrClN₂O
• MW: 355.657341957092
• CID: 6795291
• PubChem ID: 162420925
• Update Time: 2025-08-05

2-(3-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carbonyl chloride
• MFCD34168842
• 2737205-60-4
• 2-(3-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carbonyl chloride, 95%
• 2-[(3-bromophenyl)methyl]-5-tert-butylpyrazole-3-carbonyl chloride

• Inchi： 1S/C15H16BrClN2O/c1-15(2,3)13-8-12(14(17)20)19(18-13)9-10-5-4-6-11(16)7-10/h4-8H,9H2,1-3H3
• InChI Key： CEBZEKFEMWWQBV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN1C(C(=O)Cl)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 354.01345g/mol
• Monoisotopic Mass: 354.01345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(3-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carbonyl chloride

Recent Advances in the Study of 2-(3-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carbonyl chloride (CAS: 2737205-60-4)

The compound 2-(3-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carbonyl chloride (CAS: 2737205-60-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 2-(3-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carbonyl chloride as a key intermediate in the synthesis of novel pyrazole-based compounds. Pyrazole derivatives are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the bromo-benzyl and t-butyl groups in this compound enhances its reactivity and makes it a valuable building block for the development of targeted therapies.

One of the most notable advancements in the study of this compound is its application in the synthesis of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have successfully utilized 2-(3-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carbonyl chloride to develop potent and selective kinase inhibitors, which have shown promising results in preclinical studies.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential as a protease inhibitor. Proteases are enzymes involved in numerous physiological processes, and their inhibition can be therapeutic for conditions such as viral infections and inflammatory diseases. Preliminary studies suggest that derivatives of 2-(3-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carbonyl chloride exhibit strong inhibitory activity against specific proteases, opening new avenues for drug development.

The synthesis of 2-(3-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carbonyl chloride has been optimized in recent studies to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the synthetic process. These improvements are critical for scaling up production and ensuring the compound's availability for further research and development.

Despite the promising findings, challenges remain in the clinical translation of compounds derived from 2-(3-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carbonyl chloride. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed in future studies. However, the compound's versatility and potential for modification make it a valuable candidate for continued exploration in medicinal chemistry.

In conclusion, 2-(3-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carbonyl chloride (CAS: 2737205-60-4) represents a significant area of interest in chemical biology and drug discovery. Its applications in the synthesis of kinase and protease inhibitors highlight its potential as a therapeutic agent. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for novel treatments in various disease areas.